4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as IPP, and it is a derivative of nicotinamide, which is a form of vitamin B3. IPP has been found to have a variety of biochemical and physiological effects, and it is believed to have potential applications in the treatment of various diseases.
Scientific Research Applications
Antimicrobial Activity
Research on compounds structurally similar to 4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one has primarily focused on their antimicrobial potential. For instance, novel thiazolidinone derivatives synthesized for antimicrobial purposes showed significant activity against a range of bacteria and fungi. These compounds, including variants linked with piperazine, exhibit potent inhibitory effects against organisms like Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Candida albicans among others, highlighting the potential of such structures in developing new antimicrobial agents (Patel et al., 2012); (Patel et al., 2012); (Patel et al., 2015).
Antiproliferative Effects
Another area of interest is the investigation of such compounds for their antiproliferative effects on human leukemic cells. A study on 4-thiazolidinone analogues demonstrated significant activity against leukemia cell lines, indicating the potential of these molecules in cancer therapy. The ability to induce cell death in leukemic cells positions these compounds as candidates for further investigation in cancer treatment strategies (Kumar et al., 2014).
Cardiotonic Agents
Compounds with structural similarities to 4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one have also been explored for their potential as cardiotonic agents. Modifications of the phenylpiperazino moiety in related thiazolidine derivatives have shown potent positive inotropic activity, which could be beneficial in developing new treatments for heart failure (Nate et al., 1987).
Corrosion Inhibition
Additionally, benzothiazole derivatives, which share a thematic chemical framework with the compound , have demonstrated effectiveness as corrosion inhibitors for steel in acidic environments. Their ability to adsorb onto surfaces and prevent corrosion could lead to applications in protecting industrial materials and infrastructure (Hu et al., 2016).
properties
IUPAC Name |
4-(6-propan-2-yloxypyridine-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O3S/c1-11(2)23-13-4-3-12(9-18-13)15(22)19-6-7-20(14(21)10-19)16-17-5-8-24-16/h3-5,8-9,11H,6-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWGPZBQSZBGUEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=NC=C(C=C1)C(=O)N2CCN(C(=O)C2)C3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Isopropoxynicotinoyl)-1-(thiazol-2-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.